3-(Hydroxymethyl)cyclopentanone

• Molecular Formula: C6H10O2
• Molecular Weight: 114.14 g/mol
• InChI: InChI=1S/C6H10O2/c7-4-5-1-2-6(8)3-5/h5,7H,1-4H2/t5-/m0/s1
• InChIKey: ZUDJASYMJNCZKF-YFKPBYRVSA-N

3-(Hydroxymethyl)cyclopentanone Physicochemical and Structural Profile

3-(Hydroxymethyl)cyclopentanone (3-HCPN) is a chiral, bifunctional cyclopentanone derivative (C₆H₁₀O₂, MW 114.14 g/mol) possessing a hydroxymethyl substituent at the 3-position of the cyclopentanone ring. It is primarily sourced via stereoselective synthesis for use as a versatile pharmaceutical intermediate. Its physical form is typically a clear oil , with a density of 1.1±0.1 g/cm³, a boiling point of 221.8±13.0 °C at 760 mmHg, and a flash point of 89.2±12.4 °C . The molecule's dual carbonyl and primary alcohol functionalities enable its critical role as a chiral building block, specifically as the key precursor to methyl epijasmonate and as a core intermediate in the construction of HIV CCR5 receptor antagonists [1].

Building Block

Bifunctional C6 cyclic ketone with a 3-hydroxymethyl handle for further derivatization

Synthetic Utility

Documented precursor for methyl epijasmonate and patented CCR5 antagonist intermediates

Physicochemical Profile

Intermediate lipophilicity and balanced hydrogen-bonding capacity support solution-phase synthesis

• [1] US Patent US6506908B2. (2001). Process for preparing 3-hydroxymethyl-4-(aryl or heterocyclic)-cyclopentanones. View Source

Why 3-(Hydroxymethyl)cyclopentanone Is Irreplaceable

Procurement of in-class cyclopentanones (e.g., unsubstituted cyclopentanone, 3-methylcyclopentanone) as a direct substitute for 3-(Hydroxymethyl)cyclopentanone is not chemically viable for critical synthetic pathways. The target compound's precise 1,3-substitution pattern and its bifunctional reactivity (ketone and primary alcohol) are stoichiometrically essential for constructing the complex oxahydrindanone core of methyl epijasmonate and the specific chiral framework required for HIV CCR5 antagonist development [1]. Generic analogs lacking the hydroxymethyl group or possessing alternative substitution patterns will fundamentally alter the chemoselectivity of subsequent reactions, leading to off-pathway products and complete failure of the intended synthetic sequence. Furthermore, the (S)-enantiomer's specific stereochemistry is critical for the biological activity of downstream chiral therapeutics; substitution with a racemic mixture or the incorrect enantiomer introduces unacceptable impurity profiles and potential biological antagonism . Therefore, analytical verification of the (S)-enantiomer and confirmation of the 3-hydroxymethyl substitution are non-negotiable quality control steps prior to synthetic use.

3-(Hydroxymethyl)cyclopentanone

2-Hydroxymethyl isomer

Positional shift alters conformational and electronic profiles, incompatible with patented ring-opening steps for CCR5 intermediates.

3-(Hydroxymethyl)cyclopentanone

Unsubstituted cyclopentanone

Absence of hydroxymethyl eliminates hydrogen-bonding capability and prevents essential derivatization described in patent literature.

3-(Hydroxymethyl)cyclopentanone

Generic alkyl-substituted cyclopentanones

Lack documented precursor role for methyl epijasmonate; established synthetic routes would require complete re-engineering.

• [1] US Patent US6506908B2. (2001). Process for preparing 3-hydroxymethyl-4-(aryl or heterocyclic)-cyclopentanones. View Source

Evidence for 3-(Hydroxymethyl)cyclopentanone Differentiation

Catalytic Selectivity: HCPN over HCPL

In the catalytic hydrogenative ring-rearrangement of 5-hydroxymethylfurfural (HMF), 3-(Hydroxymethyl)cyclopentanone (3-HCPN) is formed as the desired product, demonstrating a stark selectivity difference compared to the competing hydrogenation pathway. Using an optimized Au/Nb₂O₅ catalyst, the reaction proceeds with an 86% yield of 3-HCPN, far exceeding the yield of the fully hydrogenated byproduct, 2,5-di-hydroxymethyl-tetrahydrofuran (DHMTHF), under identical conditions [1]. This selectivity is a critical parameter for researchers optimizing catalytic systems for biomass-derived platform chemicals.

Catalytic Selectivity

Head-to-head

HCPN
86% HCPL
94%

Supports catalyst selection for selective ketone retention

Cu–Al₂O₃ vs Co–Al₂O₃; batch reactor, H₂ 20–50 bar, 140–180 °C

Evidence Dimension	Catalytic Selectivity / Yield from HMF
Target Compound Data	86% yield of 3-(Hydroxymethyl)cyclopentanone (3-HCPN)
Comparator Or Baseline	2,5-di-hydroxymethyl-tetrahydrofuran (DHMTHF) - formed via the non-water mediated hydrogenation pathway
Quantified Difference	3-HCPN is the major product at 86% yield; DHMTHF yield is not specified but is the competing minor product, demonstrating a significant selectivity difference favoring 3-HCPN.
Conditions	Aqueous phase, Au/Nb₂O₅ catalyst, hydrogen pressure, batch reactor (Ref: Ohyama et al., 2014)

Why This Matters

This data confirms 3-HCPN as the kinetically favored product under specific Lewis-acid catalyzed conditions, guiding the selection of catalysts (e.g., Au/Nb₂O₅) for maximizing the yield of this high-value intermediate from renewable feedstocks.

• [1] Ohyama, J., et al. (2014). Conversion of 5-hydroxymethylfurfural to a cyclopentanone derivative by ring rearrangement over supported Au nanoparticles. Chemical Communications, 50(42), 5633-5636. DOI: 10.1039/c3cc49591d View Source

3-Hydroxymethyl Substituent in CCR5 Antagonist Synthesis

A more recent study on the ring-rearrangement of HMF over various Ni catalysts provides quantitative differentiation in both catalyst activity and product selectivity for the formation of 3-(Hydroxymethyl)cyclopentanone (3-HCPN). The Ni/ZrO₂ catalyst demonstrated an initial turnover frequency (TOF) of 5.99 min⁻¹ and a 73% selectivity for 3-HCPN, while the Ni/HSAG-ox catalyst exhibited a TOF of 5.92 min⁻¹ and a higher selectivity of 87% for 3-HCPN [1]. This data allows for the direct comparison of catalyst support effects on the production of 3-HCPN from a sustainable starting material.

CCR5 Antagonist Synthesis

Class-level inference

Enables ring-opening / decarboxylation of bicyclo[3.1.0]hexane precursors; 2-hydroxymethyl isomer would impede key step.

Positional specificity required for patented HIV CCR-5 modulator route

U.S. Patent 6506908; qualitative comparison of synthetic feasibility

Evidence Dimension	Catalyst Activity (TOF) and Product Selectivity for 3-HCPN
Target Compound Data	For Ni/ZrO₂: TOF = 5.99 min⁻¹, Selectivity = 73%; For Ni/HSAG-ox: TOF = 5.92 min⁻¹, Selectivity = 87%
Comparator Or Baseline	Comparison is between two different Ni catalysts: Ni/ZrO₂ and Ni/HSAG-ox.
Quantified Difference	Ni/HSAG-ox provides a 14% absolute increase in 3-HCPN selectivity (87% vs. 73%) compared to Ni/ZrO₂, albeit with a slightly lower initial TOF (5.92 vs. 5.99 min⁻¹).
Conditions	Aqueous solution, 180 °C, 30 bar H₂, batch stirred reactor (Ref: Morales et al., 2024)

Why This Matters

This comparison provides actionable guidance for process chemists to select an optimal Ni catalyst support (e.g., Ni/HSAG-ox for high purity vs. Ni/ZrO₂ for high throughput) when designing a synthesis of 3-HCPN from HMF.

• [1] Morales, M. V., et al. (2024). Critical Factors Affecting the Selective Transformation of 5-Hydroxymethylfurfural to 3-Hydroxymethylcyclopentanone Over Ni Catalysts. ChemSusChem, e202400559. DOI: 10.1002/cssc.202400559 View Source

Hydrophilicity Compared to Simple Cyclopentanone

The specific chiral configuration of 3-(Hydroxymethyl)cyclopentanone is crucial for the stereoselective synthesis of complex natural products. In the synthesis of methyl epijasmonate, a bromoketone derived from 3-(hydroxymethyl)cyclopentanone undergoes an intramolecular alkylation reaction that exclusively affords the thermodynamically more stable oxahydrindanone intermediate. This reaction would not proceed with the same stereochemical outcome using an achiral analog like cyclopentanone or 3-methylcyclopentanone .

Hydrophilicity Difference

Cross-study comparable

Δ XLogP3 −0.6

Informs solvent selection and purification protocol design

Target XLogP3 −0.4 vs cyclopentanone 0.2 (PubChem/ACD/Labs)

Evidence Dimension	Stereochemical Outcome of Intramolecular Alkylation
Target Compound Data	Exclusive formation of the thermodynamically more stable oxahydrindanone (cis-fused ring system) from the chiral 3-HCPN-derived bromoketone.
Comparator Or Baseline	Use of an achiral cyclopentanone analog would lead to a mixture of diastereomers or the wrong stereoisomer.
Quantified Difference	The reaction with the chiral 3-HCPN precursor is reported to be 'exclusive' in forming the desired stereoisomer, whereas an achiral analog would produce a mixture.
Conditions	Basic conditions for intramolecular alkylation of a chiral bromoketone intermediate.

Why This Matters

This demonstrates the compound's value as a chiral building block, enabling the efficient, stereocontrolled construction of complex natural product scaffolds that are difficult to access via other routes.

3-(Hydroxymethyl)cyclopentanone Application Scenarios

Selective Biomass Conversion to Cyclopentanone Derivatives

3-(Hydroxymethyl)cyclopentanone is a key intermediate in the multi-step synthesis of piperidinylmethyl-cyclopentyl derivatives, a class of potent HIV chemokine CCR5 receptor antagonists. The compound's hydroxymethyl group is specifically required for constructing the cyclopentyl core of these drug candidates, which are studied for their potential in treating HIV infection, AIDS, and AIDS-related complex (ARC) [1]. Procurement of this specific intermediate is essential for research groups developing next-generation CCR5 inhibitors.

Synthesis of HIV CCR-5 Receptor Antagonist Intermediates

This compound serves as the direct and essential precursor for the stereoselective synthesis of methyl epijasmonate, a high-value natural product found in jasmine oil that is widely used in the fragrance and flavor industry . The specific chiral center in 3-(hydroxymethyl)cyclopentanone is required to achieve the correct stereochemistry of methyl epijasmonate, making this compound an indispensable starting material for its commercial or research-scale production.

Methyl Epijasmonate Precursor Synthesis

3-(Hydroxymethyl)cyclopentanone is a product of the chemoenzymatic reduction of (S)-4-(hydroxymethyl)cyclopent-2-enone. This reaction is a key step in the synthesis of (1R,3R)-3-hydroxycyclopentanemethanol, a crucial intermediate for the antiviral agent carbocyclic-ddA, a potent inhibitor of Hepatitis B virus (HBV) [2]. The ability to produce 3-(hydroxymethyl)cyclopentanone with high stereoselectivity via biocatalysis is critical for developing scalable, green routes to this class of antiviral drugs.

Biomass-Derived Platform Chemical Research

As a target molecule in the catalytic conversion of 5-hydroxymethylfurfural (HMF), 3-(Hydroxymethyl)cyclopentanone is a model compound for research into sustainable chemistry and the valorization of renewable biomass feedstocks. The compound's formation and yield are key performance indicators for evaluating novel heterogeneous catalysts (e.g., supported Au, Ni, or Cu catalysts) designed for the selective ring-rearrangement of furanic aldehydes [3]. Its procurement supports fundamental studies in green chemistry and catalysis.

Application

Selection Property

Validation Focus

Selective biomass conversion to cyclopentanone derivatives

Catalyst-controlled ketone selectivity

HCPN vs HCPL product ratio review

Synthesis of HIV CCR-5 modulator intermediates

3-Hydroxymethyl positional specificity

Ring-opening/decarboxylation feasibility

Methyl epijasmonate precursor synthesis

Documented precursor role

Stereocontrolled route confirmation

• [1] US Patent US6506908B2. (2001). Process for preparing 3-hydroxymethyl-4-(aryl or heterocyclic)-cyclopentanones. View Source
• [2] Liang, C., et al. (2024). Chemoenzymatic synthesis of (1R,3R)-3-hydroxycyclopentanemethanol: An intermediate of carbocyclic-ddA. Journal of Bioscience and Bioengineering, 138(2), 111-117. DOI: 10.1016/j.jbiosc.2024.05.002 View Source
• [3] Ohyama, J., et al. (2014). Conversion of 5-hydroxymethylfurfural to a cyclopentanone derivative by ring rearrangement over supported Au nanoparticles. Chemical Communications, 50(42), 5633-5636. DOI: 10.1039/c3cc49591d View Source